![molecular formula C20H19Cl2N3O3S B2684122 8-((5-Chloro-2-methylphenyl)sulfonyl)-3-(4-chlorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one CAS No. 1357860-69-5](/img/structure/B2684122.png)
8-((5-Chloro-2-methylphenyl)sulfonyl)-3-(4-chlorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
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Description
8-((5-Chloro-2-methylphenyl)sulfonyl)-3-(4-chlorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a useful research compound. Its molecular formula is C20H19Cl2N3O3S and its molecular weight is 452.35. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antibacterial Activities
- A series of compounds, including 1,2,4,8-tetraazaspiro[4.5]dec-2-enes which are structurally related to the requested compound, have been synthesized and demonstrated significant antimicrobial activity against several strains of microbes (Dalloul et al., 2017).
Antiviral and Receptor Agonist Properties
- Compounds like 8-(5,8-dichloro-1,2,3,4-tetrahydro-naphthalen-2-yl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one, which bear similarity to the requested compound, have been identified as high-affinity ligands for human ORL1 (orphanin FQ/nociceptin) receptor and exhibit antiviral properties (Röver et al., 2000).
Antimicrobial and Antifungal Activities
- Sulphur containing 1,2,4-triazole derivatives, related to the requested compound, have shown good antibacterial and antifungal activities, with some compounds demonstrating better activity than others (Rao et al., 2014).
Antibacterial Effects of S-alkylated 1,2,4-triazoles
- S-alkylated 1,2,4-triazoles incorporating diphenyl sulfone moieties, which are structurally similar to the requested compound, have been tested and shown antibacterial effects (Bărbuceanu et al., 2009).
Anticancer and Antidiabetic Applications
- Spirothiazolidines analogs, related to the chemical structure , have been developed and shown significant anticancer and antidiabetic activities. Specific compounds within this series demonstrated high anticancer activities compared to control drugs against certain cell lines (Flefel et al., 2019).
properties
IUPAC Name |
8-(5-chloro-2-methylphenyl)sulfonyl-3-(4-chlorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19Cl2N3O3S/c1-13-2-5-16(22)12-17(13)29(27,28)25-10-8-20(9-11-25)23-18(19(26)24-20)14-3-6-15(21)7-4-14/h2-7,12H,8-11H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEDVCYXTDMXXKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)S(=O)(=O)N2CCC3(CC2)NC(=O)C(=N3)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19Cl2N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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